N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H15N3O3S/c20-15(11-12-3-2-10-23-12)17-7-8-19-16(21)6-5-13(18-19)14-4-1-9-22-14/h1-6,9-10H,7-8,11H2,(H,17,20)
• InChI Key: VSFSKTXDWVPQGP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)CC3=CC=CS3
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(thiophen-2-yl)acetamide, also known as FOP, is a small molecule inhibitor that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FOP has been shown to inhibit the activity of a specific protein known as Wnt signaling pathway, which plays a crucial role in various cellular processes such as cell proliferation, differentiation, and development.

Scientific Research Applications

Synthetic Methodologies and Chemical Reactions Research in synthetic chemistry has explored the synthesis and chemical behavior of compounds containing furan and thiophene moieties, which are structurally related to the given compound. For instance, studies have detailed the heteroaromatic decarboxylative Claisen rearrangement reactions, offering a pathway to synthesize 2,3-disubstituted heteroaromatic products, including furan and thiophene derivatives, in good yield (Craig et al., 2005). Furthermore, the In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction has been applied to furan-2-yl(phenyl)methanol derivatives to afford 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives in good yields with high selectivity (Reddy et al., 2012).

Potential Biological Activities The antioxidative activity of heterocyclic compounds, including furan and thiophene derivatives found in Maillard reaction products, has been investigated, revealing that pyrroles, closely related to the given compound's structure, exhibited significant antioxidant activity among all heterocyclic compounds tested (Yanagimoto et al., 2002). Additionally, novel synthesis and characterization of derivatives featuring furan and thiophene moieties have shown promising antibacterial and antiurease activities (Sokmen et al., 2014).

Applications in Material Science Derivatives of furan and thiophene have been utilized in the design and synthesis of materials for dye-sensitized solar cells. Phenothiazine derivatives with furan as a conjugated linker have demonstrated improved solar energy-to-electricity conversion efficiency, indicating the potential of furan and thiophene derivatives in enhancing the performance of photovoltaic devices (Kim et al., 2011).